98-37-3

3-Amino-4-hydroxybenzenesulfonic acid

In Stock

• CAS RN:
• 98-37-3

• Formula:
• C6H7NO4S

• InChI:
• InChI=1S/C6H7NO4S/c7-5-3-4(12(9,10)11)1-2-6(5)8/h1-3,8H,7H2,(H,9,10,11)

• InChIKey:
• ULUIMLJNTCECJU-UHFFFAOYSA-N

• 4-Hydroxymetanilic acid is a biochemical.

N-tert-butyl-3-iodobenzamide

In Stock

• CAS RN:
• 42498-37-3

• Formula:
• C11H14INO

• InChI:
• InChI=1S/C11H14INO/c1-11(2,3)13-10(14)8-5-4-6-9(12)7-8/h4-7H,1-3H3,(H,13,14)

• InChIKey:
• ZMJJGZOPZYWWKQ-UHFFFAOYSA-N

• N-tert-butyl-3-iodobenzamide is a useful research compound. Its molecular formula is C11H14INO and its molecular weight is 303.14 g/mol. The purity is usually 95%.

3-{[(Tert-butoxy)carbonyl]amino}bicyclo[2.2.1]heptane-2-carboxylic acid

In Stock

• CAS RN:
• 76198-37-3

• Formula:
• C13H21NO4

• InChI:
• InChI=1S/C13H21NO4/c1-13(2,3)18-12(17)14-10-8-5-4-7(6-8)9(10)11(15)16/h7-10H,4-6H2,1-3H3,(H,14,17)(H,15,16)

• InChIKey:
• BWIMUIWFDXMFLE-UHFFFAOYSA-N

• 3-{[(Tert-butoxy)carbonyl]amino}bicyclo[2.2.1]heptane-2-carboxylic acid is a useful research compound. Its molecular formula is C13H21NO4 and its molecular weight is 255.31 g/mol. The purity is usually 95%.

N-[3-(trifluoromethyl)phenyl]guanidine

In Stock

• CAS RN:
• 71198-37-3

• Formula:
• C8H8F3N3

• InChI:
• InChI=1S/C8H8F3N3/c9-8(10,11)5-2-1-3-6(4-5)14-7(12)13/h1-4H,(H4,12,13,14)

• InChIKey:
• UNZKIANEZWFDER-UHFFFAOYSA-N

• N-[3-(trifluoromethyl)phenyl]guanidine is a useful research compound. Its molecular formula is C8H8F3N3 and its molecular weight is 203.16 g/mol. The purity is usually 95%.

Zinc dihydrogen phosphate

In Stock

• CAS RN:
• 13598-37-3

• Formula:
• H4O8P2Zn

• InChI:
• InChI=1S/2H3O4P.Zn/c2*1-5(2,3)4;/h2*(H3,1,2,3,4);/q;;+2/p-2

• InChIKey:
• MFXMOUUKFMDYLM-UHFFFAOYSA-L

• Zinc dihydrogen phosphate is a useful research compound. Its molecular formula is H4O8P2Zn and its molecular weight is 255.3 g/mol. The purity is usually 95%.

3,4-Dibromonaphthalene-1,2-dione

Usually In Stock

• CAS RN:
• 18398-37-3

• Formula:
• C10H4Br2O2

• InChI:
• InChI=1S/C10H4Br2O2/c11-7-5-3-1-2-4-6(5)9(13)10(14)8(7)12/h1-4H

• InChIKey:
• RREGUUQEPVMPDL-UHFFFAOYSA-N

• 3,4-Dibromonaphthalene-1,2-dione, also known as 3,4-Dibromonaphthalene-1,2-dione, is a useful research compound. Its molecular formula is C10H4Br2O2 and its molecular weight is 315.94 g/mol. The purity is usually 95%.

2,6-dimethyl-3-(1H-pyrazol-5-yl)imidazo[1,2-a]pyridine

In Stock

• CAS RN:
• 372198-37-3

• Formula:
• C12H12N4

• InChI:
• InChI=1S/C12H12N4/c1-8-3-4-11-14-9(2)12(16(11)7-8)10-5-6-13-15-10/h3-7H,1-2H3,(H,13,15)

• InChIKey:
• FLABUTFVIDAMFH-UHFFFAOYSA-N

• 2,6-dimethyl-3-(1H-pyrazol-5-yl)imidazo[1,2-a]pyridine is a useful research compound. Its molecular formula is C12H12N4 and its molecular weight is 212.25 g/mol. The purity is usually 95%.

2,7-bis(2-methoxyphenyl)-5-methyl-N-(pyridin-3-yl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide

In Stock

• CAS RN:
• 539798-37-3

• Formula:
• C26H24N6O3

• InChI:
• InChI=1S/C26H24N6O3/c1-16-22(25(33)29-17-9-8-14-27-15-17)23(18-10-4-6-12-20(18)34-2)32-26(28-16)30-24(31-32)19-11-5-7-13-21(19)35-3/h4-15,23H,1-3H3,(H,29,33)(H,28,30,31)

• InChIKey:
• LAYKXRNFPMNUNX-UHFFFAOYSA-N

• 2,7-bis(2-methoxyphenyl)-5-methyl-N-(pyridin-3-yl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C26H24N6O3 and its molecular weight is 468.517. The purity is usually 95%.

4-(2-methoxyethyl)-5-(1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl)-4H-1,2,4-triazole-3-thiol

Usually In Stock

• CAS RN:
• 937598-37-3

• Formula:
• C14H18N6OS

• InChI:
• InChI=1S/C14H18N6OS/c1-8-7-10(11-9(2)18-19(3)13(11)15-8)12-16-17-14(22)20(12)5-6-21-4/h7H,5-6H2,1-4H3,(H,17,22)

• InChIKey:
• FUWABJFFPQRXEU-UHFFFAOYSA-N

• 4-(2-methoxyethyl)-5-(1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl)-4H-1,2,4-triazole-3-thiol is a useful research compound. Its molecular formula is C14H18N6OS and its molecular weight is 318.4 g/mol. The purity is usually 95%.

3,4-Dimethylthiophene-2-carbaldehyde

In Stock

• CAS RN:
• 123698-37-3

• Formula:
• C7H8OS

• InChI:
• InChI=1S/C7H8OS/c1-5-4-9-7(3-8)6(5)2/h3-4H,1-2H3

• InChIKey:
• BKJFHBZANQQLNO-UHFFFAOYSA-N

• 3,4-Dimethylthiophene-2-carbaldehyde is a useful research compound. Its molecular formula is C7H8OS and its molecular weight is 140.20 g/mol. The purity is usually 95%.

3-(4,5,6,7-tetrachloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoic acid

In Stock

• CAS RN:
• 351998-37-3

• Formula:
• C15H5Cl4NO4

• InChI:
• InChI=1S/C15H5Cl4NO4/c16-9-7-8(10(17)12(19)11(9)18)14(22)20(13(7)21)6-3-1-2-5(4-6)15(23)24/h1-4H,(H,23,24)

• InChIKey:
• DXQZHIYVTJJTHT-UHFFFAOYSA-N

• 3-(4,5,6,7-tetrachloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoic acid is a useful research compound. Its molecular formula is C15H5Cl4NO4 and its molecular weight is 405.01. The purity is usually 95%.

N-[4-(2-chloroacetyl)phenyl]-N-methylmethanesulfonamide

In Stock

• CAS RN:
• 851398-37-3

• Formula:
• C10H12ClNO3S

• InChI:
• InChI=1S/C10H12ClNO3S/c1-12(16(2,14)15)9-5-3-8(4-6-9)10(13)7-11/h3-6H,7H2,1-2H3

• InChIKey:
• SJHKTPIFTYDPOD-UHFFFAOYSA-N

• N-[4-(2-chloroacetyl)phenyl]-N-methylmethanesulfonamide is a useful research compound. Its molecular formula is C10H12ClNO3S and its molecular weight is 261.72. The purity is usually 95%.

3-(4-ethoxyphenyl)-5-(4-methylbenzyl)-8,9-dihydro-5H-[1,4]dioxino[2,3-g]pyrazolo[4,3-c]quinoline

In Stock

• CAS RN:
• 872198-37-3

• Formula:
• C28H25N3O3

• InChI:
• InChI=1S/C28H25N3O3/c1-3-32-21-10-8-20(9-11-21)27-23-17-31(16-19-6-4-18(2)5-7-19)24-15-26-25(33-12-13-34-26)14-22(24)28(23)30-29-27/h4-11,14-15,17H,3,12-13,16H2,1-2H3

• InChIKey:
• RVDFVSTYCRNJIG-UHFFFAOYSA-N

• 3-(4-ethoxyphenyl)-5-(4-methylbenzyl)-8,9-dihydro-5H-[1,4]dioxino[2,3-g]pyrazolo[4,3-c]quinoline is a useful research compound. Its molecular formula is C28H25N3O3 and its molecular weight is 451.526. The purity is usually 95%.

N-(2-(6-((2,4-dichlorobenzyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methylbenzenesulfonamide

In Stock

• CAS RN:
• 872998-37-3

• Formula:
• C21H19Cl2N5O2S2

• InChI:
• InChI=1S/C21H19Cl2N5O2S2/c1-14-2-6-17(7-3-14)32(29,30)24-11-10-20-26-25-19-8-9-21(27-28(19)20)31-13-15-4-5-16(22)12-18(15)23/h2-9,12,24H,10-11,13H2,1H3

• InChIKey:
• UGKWRKUDKUFSGQ-UHFFFAOYSA-N

• N-(2-(6-((2,4-dichlorobenzyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C21H19Cl2N5O2S2 and its molecular weight is 508.44. The purity is usually 95%.

4-amino-N-(2-{[(3-methyl-2-thienyl)methyl]amino}ethyl)-1,2,5-oxadiazole-3-carboxamide

• CAS RN:
• 893598-37-3

• Formula:
• C11H15N5O2S

• InChI:
• InChI=1S/C11H15N5O2S/c1-7-2-5-19-8(7)6-13-3-4-14-11(17)9-10(12)16-18-15-9/h2,5,13H,3-4,6H2,1H3,(H2,12,16)(H,14,17)

• InChIKey:
• BPKYDBIVZXRGRH-UHFFFAOYSA-N

• 4-amino-N-(2-{[(3-methyl-2-thienyl)methyl]amino}ethyl)-1,2,5-oxadiazole-3-carboxamide is a useful research compound. Its molecular formula is C11H15N5O2S and its molecular weight is 281.34g/mol. The purity is usually 95%.

2,6-difluoro-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)benzamide

In Stock

• CAS RN:
• 953998-37-3

• Formula:
• C18H20F2N2OS

• InChI:
• InChI=1S/C18H20F2N2OS/c19-15-4-1-5-16(20)17(15)18(23)21-11-13-6-8-22(9-7-13)12-14-3-2-10-24-14/h1-5,10,13H,6-9,11-12H2,(H,21,23)

• InChIKey:
• PNFRFAKBQPLWTO-UHFFFAOYSA-N

• 2,6-difluoro-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)benzamide is a useful research compound. Its molecular formula is C18H20F2N2OS and its molecular weight is 350.43. The purity is usually 95%.

N-Methyl-2-oxo-1,3-oxazolidine-3-sulfonaMide

In Stock

• CAS RN:
• 898798-37-3

• Formula:
• C4H8N2O4S

• InChI:
• InChI=1S/C4H8N2O4S/c1-5-11(8,9)6-2-3-10-4(6)7/h5H,2-3H2,1H3

• InChIKey:
• CNNXCPSAPSNRGK-UHFFFAOYSA-N

• N-Methyl-2-oxo-1,3-oxazolidine-3-sulfonaMide is a useful research compound. Its molecular formula is C4H8N2O4S and its molecular weight is 180.19 g/mol. The purity is usually 95%.

1'-Methyl-4'-(3-nitrophenyl)-1'',2,2'',4-tetrahydrodispiro[1-benzopyran-3,3'-pyrrolidine-2',3''-indole]-2'',4-dione

In Stock

• CAS RN:
• 1797898-37-3

• Formula:
• C26H21N3O5

• InChI:
• InChI=1S/C26H21N3O5/c1-28-14-20(16-7-6-8-17(13-16)29(32)33)25(15-34-22-12-5-2-9-18(22)23(25)30)26(28)19-10-3-4-11-21(19)27-24(26)31/h2-13,20H,14-15H2,1H3,(H,27,31)

• InChIKey:
• FXYCRPALNXTOED-UHFFFAOYSA-N

• 1'-Methyl-4'-(3-nitrophenyl)-1'',2,2'',4-tetrahydrodispiro[1-benzopyran-3,3'-pyrrolidine-2',3''-indole]-2'',4-dione is a useful research compound. Its molecular formula is C26H21N3O5 and its molecular weight is 455.47. The purity is usually 95%.

2-(5-amino-4-(3-(benzo[d][1,3]dioxol-5-yl)-1,2,4-oxadiazol-5-yl)-3-(methylthio)-1H-pyrazol-1-yl)-N-(3-ethylphenyl)acetamide

In Stock

• CAS RN:
• 1019098-37-3

• Formula:
• C23H22N6O4S

• InChI:
• InChI=1S/C23H22N6O4S/c1-3-13-5-4-6-15(9-13)25-18(30)11-29-20(24)19(23(27-29)34-2)22-26-21(28-33-22)14-7-8-16-17(10-14)32-12-31-16/h4-10H,3,11-12,24H2,1-2H3,(H,25,30)

• InChIKey:
• MALSRHFHIDRBHF-UHFFFAOYSA-N

• 2-(5-amino-4-(3-(benzo[d][1,3]dioxol-5-yl)-1,2,4-oxadiazol-5-yl)-3-(methylthio)-1H-pyrazol-1-yl)-N-(3-ethylphenyl)acetamide is a useful research compound. Its molecular formula is C23H22N6O4S and its molecular weight is 478.53. The purity is usually 95%.

N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)cyclopropanesulfonamide

In Stock

• CAS RN:
• 1904198-37-3

• Formula:
• C13H13N5O2S2

• InChI:
• InChI=1S/C13H13N5O2S2/c19-22(20,10-1-2-10)14-7-13-16-15-12-4-3-11(17-18(12)13)9-5-6-21-8-9/h3-6,8,10,14H,1-2,7H2

• InChIKey:
• AIQPSFJKMWZAMS-UHFFFAOYSA-N

• N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)cyclopropanesulfonamide is a useful research compound. Its molecular formula is C13H13N5O2S2 and its molecular weight is 335.4. The purity is usually 95%.

N-[3-(3-Chloro-4-morpholin-4-yl-2,5-dioxopyrrol-1-yl)phenyl]acetamide

In Stock

• CAS RN:
• 2117998-37-3

• Formula:
• C16H16ClN3O4

• InChI:
• InChI=1S/C16H16ClN3O4/c1-10(21)18-11-3-2-4-12(9-11)20-15(22)13(17)14(16(20)23)19-5-7-24-8-6-19/h2-4,9H,5-8H2,1H3,(H,18,21)

• InChIKey:
• BGRYZCOKOZRPJT-UHFFFAOYSA-N

• N-[3-(3-Chloro-4-morpholin-4-yl-2,5-dioxopyrrol-1-yl)phenyl]acetamide is a useful research compound. Its molecular formula is C16H16ClN3O4 and its molecular weight is 349.77. The purity is usually 95%.

2-(5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)ethan-1-ol dihydrochloride

In Stock

• CAS RN:
• 2230798-37-3

• Formula:
• C7H14Cl2N4O

• InChI:
• InChI=1S/C7H12N4O.2ClH/c12-4-1-6-9-10-7-5-8-2-3-11(6)7;;/h8,12H,1-5H2;2*1H

• InChIKey:
• NCDVWKURNKLKRB-UHFFFAOYSA-N

• 2-(5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)ethan-1-ol dihydrochloride is a useful research compound. Its molecular formula is C7H14Cl2N4O and its molecular weight is 241.12. The purity is usually 95%.

Boc-3-exo-aminobicyclo[2.2.1]-heptane-2-exo-carboxylic acid

• CAS RN:
• 1212373-01-7; 1821718-77-7; 76198-37-3

• Formula:
• C13H21NO4

• InChI:
• InChI=1S/C13H21NO4/c1-13(2,3)18-12(17)14-10-8-5-4-7(6-8)9(10)11(15)16/h7-10H,4-6H2,1-3H3,(H,14,17)(H,15,16)/t7-,8+,9+,10-/m1/s1

• InChIKey:
• BWIMUIWFDXMFLE-XFWSIPNHSA-N

• Boc-3-exo-aminobicyclo[2.2.1]-heptane-2-exo-carboxylic acid is a useful research compound. Its molecular formula is C13H21NO4 and its molecular weight is 255.314. The purity is usually 95%.